Cas no 66841-24-5 ((1R,2S,1'R)-Cypermethrin)

(1R,2S,1'R)-Cypermethrin is a stereoisomer of the synthetic pyrethroid insecticide cypermethrin, characterized by its high insecticidal activity and selective toxicity. This enantiomer exhibits superior efficacy against a broad spectrum of pests, including Lepidoptera, Diptera, and Coleoptera, while minimizing non-target effects due to its optimized stereochemical configuration. Its mode of action involves disrupting voltage-gated sodium channels in insect neurons, leading to rapid paralysis and death. The compound demonstrates enhanced photostability and residual activity compared to racemic mixtures, making it suitable for agricultural and public health applications. Formulations containing (1R,2S,1'R)-Cypermethrin are valued for their low mammalian toxicity and reduced environmental persistence, aligning with modern integrated pest management practices.

(1R,2S,1'R)-Cypermethrin structure

Product Name:(1R,2S,1'R)-Cypermethrin

CAS No:66841-24-5

MF:C₂₂H₁₉Cl₂NO₃

MW:416.297164201736

CID:964741

PubChem ID:6455379

Update Time:2025-10-22

(1R,2S,1'R)-Cypermethrin Chemical and Physical Properties

Names and Identifiers

- alpha-cyano-3-phenoxybenzyl [1R-[1alpha(R*),3beta]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
- (R)-cyano(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
- 266-492-6
- d-trans-.beta.-Cypermethrin
- MFCD00055328
- CS-0209285
- rel-(R)-Cyano(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
- Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1R,3S)-rel-
- RU-27816, (-)-
- NS00086637
- (R)-Cyano(3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane-1-carboxylate
- AS-15127
- Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1R,3S)-
- Q27254013
- DTXSID0032524
- EPA Pesticide Chemical Code 109704
- 66290-20-8
- SCHEMBL5934059
- Beta-cypermethrin
- Caswell No. 271DD
- UNII-25Z2UPI78O
- KAATUXNTWXVJKI-HBFSDRIKSA-N
- [(R)-cyano-(3-phenoxyphenyl)methyl] (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
- CHEMBL2272088
- Kefil Super
- 25Z2UPI78O
- Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1R-(1alpha(R*),3beta))-
- DTXSID00873776
- d-trans-beta-Cypermethrin
- EINECS 266-492-6
- 66841-24-5
- alpha-Cyano-3-phenoxybenzyl (1R-(1alpha(R*),3beta))-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
- CYPERMETHRIN, D-TRANS-.BETA.
- alpha-Cyano-(3-phenoxy-phenyl)-methyl 3-(2,2-dichloro-vinyl)-2,2-dimethyl-cyclo-pro-pane-carboxylate
- RU-27816
- (R)-trans-Cypermethrin
- (1R,2S,1'R)-Cypermethrin
- AKOS025310173
- Cymbush R
- Inchi： 1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18+,20+/m1/s1
- InChI Key： KAATUXNTWXVJKI-HBFSDRIKSA-N
- SMILES： Cl/C(=C\[C@@H]1[C@@H](C(=O)O[C@@H](C#N)C2C=CC=C(C=2)OC2C=CC=CC=2)C1(C)C)/Cl

Computed Properties

Exact Mass: 415.07437
Monoisotopic Mass: 415.074199
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 643
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 59.3

Experimental Properties

Density: 1.329
Boiling Point: 511.3°C at 760 mmHg
Flash Point: 263°C
Refractive Index: 1.621
PSA: 59.32
Vapor Pressure: 0.0±1.3 mmHg at 25°C

(1R,2S,1'R)-Cypermethrin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1R,2S,1'R)-Cypermethrin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C989018-10mg	(1R,2S,1'R)-Cypermethrin	66841-24-5		10mg	$81.00	2023-05-18
TRC	C989018-25mg	(1R,2S,1'R)-Cypermethrin	66841-24-5		25mg	$184.00	2023-05-18
TRC	C989018-50mg	(1R,2S,1'R)-Cypermethrin	66841-24-5		50mg	$345.00	2023-05-18
TRC	C989018-100mg	(1R,2S,1'R)-Cypermethrin	66841-24-5		100mg	$649.00	2023-05-18
TRC	C989018-250mg	(1R,2S,1'R)-Cypermethrin	66841-24-5		250mg	$ 1200.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279955-100mg	Beta-cypermethrin	66841-24-5	98%	100mg	￥4590.00	2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279955-250mg	Beta-cypermethrin	66841-24-5	98%	250mg	￥6142.00	2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279955-1g	Beta-cypermethrin	66841-24-5	98%	1g	￥17352.00	2024-05-04